Cas no 2168123-32-6 (tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate)

• Product Name: tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate
• CAS No: 2168123-32-6
• MF: C₁₁H₂₂FNO₄S
• MW: 283.360085964203
• CID: 5934499
• PubChem ID: 165518760
• Update Time: 2025-08-04

tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate
• tert-butyl N-[5-(fluorosulfonyl)-2-methylpentyl]carbamate
• 2168123-32-6
• EN300-1577405

• Inchi： 1S/C11H22FNO4S/c1-9(6-5-7-18(12,15)16)8-13-10(14)17-11(2,3)4/h9H,5-8H2,1-4H3,(H,13,14)
• InChI Key： AIUUREZXICMFMR-UHFFFAOYSA-N
• SMILES： S(CCCC(C)CNC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 283.12535752g/mol
• Monoisotopic Mass: 283.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate

Comprehensive Overview of tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate (CAS No. 2168123-32-6)

The compound tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate (CAS No. 2168123-32-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorosulfonyl and tert-butyl carbamate moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. The 2-methylpentyl backbone further enhances its versatility, allowing for tailored modifications to meet specific research needs.

In recent years, the demand for fluorosulfonyl-containing compounds has surged due to their role in click chemistry and bioconjugation techniques. This trend aligns with the growing interest in precision medicine and targeted drug delivery systems. The tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate stands out as a key building block in these applications, offering a balance of reactivity and stability. Its CAS No. 2168123-32-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the development of sustainable synthetic methods. The synthesis of tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate has been optimized to minimize waste and improve yield, addressing the global push for green chemistry. Researchers are also investigating its compatibility with flow chemistry systems, which are revolutionizing large-scale production. These advancements are particularly relevant to industries focused on cost-effective and environmentally friendly manufacturing processes.

The fluorosulfonyl group in this compound is a hotspot for post-translational modifications of proteins, a field that has gained traction in proteomics and biomarker discovery. This application is frequently queried in search engines, as scientists seek reliable reagents for protein labeling and activity-based profiling. The tert-butyl carbamate protection further ensures selective reactivity, making it a preferred choice for multi-step syntheses in complex molecular architectures.

Another area of interest is the compound's potential role in PET (Positron Emission Tomography) imaging. The fluorosulfonyl moiety can be leveraged to introduce radioactive isotopes, enabling the development of novel diagnostic agents. This aligns with the increasing focus on non-invasive imaging techniques in medical research. Searches for PET tracer synthesis and molecular imaging often highlight the importance of intermediates like CAS No. 2168123-32-6.

Stability and storage conditions are common concerns for researchers working with tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate. Studies have shown that proper handling under anhydrous conditions and storage at low temperatures can significantly extend its shelf life. These practical insights are highly sought after in online forums and technical databases, underscoring the need for detailed guidance on compound handling and storage protocols.

In summary, tert-butyl N-5-(fluorosulfonyl)-2-methylpentylcarbamate (CAS No. 2168123-32-6) is a multifaceted compound with broad applications in pharmaceutical research, agrochemical development, and molecular imaging. Its unique chemical properties and adaptability to modern synthetic techniques make it a valuable asset in the scientific community. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug discovery and biotechnology.